2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 2-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C23H19N5O3S2/c1-31-16-9-7-15(8-10-16)18-13-17(19-5-4-12-32-19)26-28(18)21(29)14-33-22-24-20-6-2-3-11-27(20)23(30)25-22/h2-12,18H,13-14H2,1H3
• InChI Key: VUOPUWPBYBUVFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NC(=O)N4C=CC=CC4=N3)C5=CC=CS5
• Molecular Formula: C23H19N5O3S2
• Molecular Weight: 477.6 g/mol

Description

2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a useful research compound. Its molecular formula is C23H19N5O3S2 and its molecular weight is 477.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound is a part of a broad category of chemicals that play a crucial role in the development of new pharmaceuticals and materials. Researchers have explored various synthetic pathways to create novel heterocyclic systems, demonstrating the compound's relevance in generating new fused heterocyclic systems with potential chemical and pharmacological activities (Mahmoud, El‐Bordany, & Elsayed, 2017). These synthetic approaches often aim at producing compounds with considerable antioxidant and anticancer activities, highlighting the compound's application in discovering new therapeutic agents.

Pharmacological Potential

The structural complexity of the compound allows for chemical modifications that can lead to significant pharmacological potential. Research has shown that integrating pyrazole and 1,2,4-triazole derivatives, similar in structure to the compound , increases the interaction with various biological targets, offering a pathway to the development of new medicines (Fedotov, Hotsulia, & Panasenko, 2022). Such studies indicate the compound's utility in the synthesis of products with potential antifungal activity, based on molecular docking data.

Antimicrobial Activities

The incorporation of thiophene moieties, closely related to the structure of the compound of interest, in new chemical entities has shown promising results against a variety of microbial strains. This suggests its application in developing antimicrobial agents, where synthesized compounds have been found more potent than standard drugs against certain fungi (Mabkhot, Alatibi, El-Sayed, Kheder, & Al-showiman, 2016).